molecular formula C14H18F3NO5 B1402820 3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate CAS No. 1361115-28-7

3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate

Cat. No. B1402820
CAS RN: 1361115-28-7
M. Wt: 337.29 g/mol
InChI Key: JRINSLYDYFDRPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate is a synthetic compound with the molecular formula C14H18F3NO5 . It has gained attention in the scientific community due to its potential for various applications in research and industry.


Molecular Structure Analysis

The molecular structure of 3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate consists of an azetidine ring (a four-membered cyclic amine), attached to a benzyl group through an ether linkage. The benzyl group is substituted with two methoxy groups at the 3 and 5 positions .

Scientific Research Applications

Synthesis and Chemical Applications

  • Development of Novel Ligands : A study described the synthesis of 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, a potential novel ligand for nicotinic receptors, using a coupling process and deprotection with trifluoroacetic acid (TFA). The methodology included overcoming previous automation issues in Stille coupling reactions, highlighting its significance in chemical synthesis and radiochemistry (Karimi & Långström, 2002).

  • Multicomponent Coupling Reactions : Research involving trifluoroacetic acid highlighted a metal-free, three-component coupling process involving N-substituted aziridines, arynes, and water. This process yields N-aryl β-amino and γ-amino alcohol derivatives, illustrating the compound's role in facilitating complex chemical reactions (Roy, Baviskar & Biju, 2015).

  • Selective Deprotection in Organic Synthesis : A study presented the chemoselective deprotection of 3,4-dimethoxybenzyl (3,4DMB) ethers in the presence of various other ethers using phenyliodine bis(trifluoroacetate) (PIFA). This selective deprotection process underlines the compound's role in precise synthetic chemistry applications (Watanabe & Katoh, 2011).

Biological and Medicinal Chemistry

  • Synthesis of Bioactive Molecules : Research showcased the synthesis of 3,4-dimethoxybenzyl (3,4DMB) ethers and their use in creating bioactive molecules, such as BAF312 (Siponimod), which completed phase 2 clinical trials for multiple sclerosis (Pan et al., 2013).

  • Developing Azetidine-based Structures : A study demonstrated strain-release reactions of azabicyclo[1.1.0]butyl carbinols, leading to the formation of keto 1,3,3-substituted azetidines and spiroepoxy azetidines. This emphasizes the role of azetidine structures in medicinal chemistry (Gregson, Noble & Aggarwal, 2021).

  • Antioxidant Properties : Certain synthesized compounds containing the dimethoxyphenol moiety demonstrated significant free-radical scavenging abilities, showcasing the potential therapeutic applications of such compounds (Hussain, 2016).

properties

IUPAC Name

3-[(3,5-dimethoxyphenyl)methoxy]azetidine;2,2,2-trifluoroacetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO3.C2HF3O2/c1-14-10-3-9(4-11(5-10)15-2)8-16-12-6-13-7-12;3-2(4,5)1(6)7/h3-5,12-13H,6-8H2,1-2H3;(H,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRINSLYDYFDRPN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)COC2CNC2)OC.C(=O)(C(F)(F)F)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18F3NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Reactant of Route 2
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Reactant of Route 3
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Reactant of Route 4
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Reactant of Route 5
Reactant of Route 5
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Reactant of Route 6
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.